1-[(2-chloro-4-fluorophenoxy)acetyl]-4-(2-fluorophenyl)piperazine

• IUPAC Name: 2-(2-chloro-4-fluorophenoxy)-1-[4-(2-fluorophenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C18H17ClF2N2O2/c19-14-11-13(20)5-6-17(14)25-12-18(24)23-9-7-22(8-10-23)16-4-2-1-3-15(16)21/h1-6,11H,7-10,12H2
• InChI Key: DGCDITHFYKDPPB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)COC3=C(C=C(C=C3)F)Cl
• Molecular Formula: C18H17ClF2N2O2
• Molecular Weight: 366.8 g/mol

Description

1-[(2-chloro-4-fluorophenoxy)acetyl]-4-(2-fluorophenyl)piperazine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as CFPP and has been found to have a range of biochemical and physiological effects that make it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of CFPP involves its binding to serotonin receptors in the brain. This binding activates these receptors, leading to a range of downstream effects that are responsible for the observed biochemical and physiological effects of CFPP.
Biochemical and Physiological Effects:
CFPP has been found to have a range of biochemical and physiological effects, including the modulation of serotonin signaling pathways, the regulation of neuronal activity, and the modulation of various neurotransmitter systems. These effects make CFPP a valuable tool for studying the role of serotonin and other neurotransmitters in various physiological and pathological processes.

Advantages and Limitations for Lab Experiments

The advantages of CFPP for lab experiments include its high potency and selectivity, which make it a valuable tool for studying specific signaling pathways and neurotransmitter systems. However, the limitations of CFPP include its potential toxicity and the need for careful dosing and handling to prevent adverse effects.

Future Directions

For research on CFPP include the development of new synthesis methods to improve yield and purity, the characterization of its effects on other neurotransmitter systems, and the exploration of its potential therapeutic applications in various neurological and psychiatric disorders. Additionally, further research is needed to fully understand the mechanism of action of CFPP and its potential interactions with other drugs and compounds.

Scientific Research Applications

CFPP has been extensively studied for its potential applications in scientific research. One of the main applications of CFPP is in the field of neuroscience, where it has been found to be a potent and selective serotonin receptor agonist. This property makes CFPP a valuable tool for studying the role of serotonin in various physiological and pathological processes.